Cas no 1121056-99-2 (6-phenyl-4-(trifluoromethyl)-3-Pyridazinamine)

• Product Name: 6-phenyl-4-(trifluoromethyl)-3-Pyridazinamine
• CAS No: 1121056-99-2
• MF: C₁₁H₈F₃N₃
• MW: 239.196532249451
• CID: 1099179
• PubChem ID: 68727202
• Update Time: 2025-04-20

6-phenyl-4-(trifluoromethyl)-3-Pyridazinamine Chemical and Physical Properties

Names and Identifiers

• 6-phenyl-4-(trifluoromethyl)-3-Pyridazinamine
• 6-phenyl-4-trifluoromethyl-pyridazin-3-ylamine
• DB-399724
• 1121056-99-2
• SCHEMBL3646802

• Inchi： 1S/C11H8F3N3/c12-11(13,14)8-6-9(16-17-10(8)15)7-4-2-1-3-5-7/h1-6H,(H2,15,17)
• InChI Key： BADNZACBVKOQLI-UHFFFAOYSA-N
• SMILES： FC(C1=C(N)N=NC(=C1)C1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 239.06703175g/mol
• Monoisotopic Mass: 239.06703175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.8Ų